4-(1-Methylethyl)(1,1'-biphenyl)-2-ol
Description
The exploration of novel chemical entities is a cornerstone of scientific advancement. Within this pursuit, the study of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol offers a window into the nuanced world of aromatic compounds and their potential applications.
Biphenyls and their derivatives represent a privileged scaffold in chemistry. mdpi.com The biphenyl (B1667301) framework, consisting of two connected phenyl rings, is a common structural motif in many biologically active molecules and functional materials. mdpi.com The versatility of this core structure allows for the introduction of various functional groups, leading to a vast chemical space with diverse properties. Substituted biphenylols, in particular, have garnered considerable attention due to the interplay between the biphenyl backbone and the hydroxyl group, which can participate in hydrogen bonding and other non-covalent interactions.
The subject of this article, 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, is distinguished by the specific placement of its substituents. The hydroxyl group at the 2-position and the isopropyl group at the 4-position of one of the phenyl rings create a unique electronic and steric environment. This specific substitution pattern influences the molecule's conformation, reactivity, and potential intermolecular interactions, setting it apart from other isomers and related biphenyl compounds.
Table 1: Physicochemical Properties of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol and Related Compounds
| Compound Name | CAS Number | Molecular Formula | Molecular Weight ( g/mol ) |
| 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol | 55258-78-1 | C15H16O | 212.29 |
| [1,1'-Biphenyl]-2-ol | 90-43-7 | C12H10O | 170.21 |
| 4'- (1-Methylethyl) [1,1'-biphenyl]-4-ol | 22239-54-9 | C15H16O | 212.29 |
| 4-Isopropylphenol | 99-89-8 | C9H12O | 136.19 |
This table is generated based on available data for comparative purposes.
The motivation for a focused academic investigation into 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol stems from several key areas of chemical science. The unique substitution pattern of this molecule suggests several avenues of research:
Exploration of Biological Activities: Biphenyl derivatives are known to exhibit a wide range of biological activities, including antimicrobial and anticancer properties. nih.gov The specific combination of a hydroxyl and an isopropyl group on the biphenyl scaffold of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol makes it a candidate for screening against various biological targets. For instance, related biphenyl structures have been investigated for their potential to inhibit enzymes or disrupt cellular processes. nih.gov
Development of Novel Synthetic Methodologies: The synthesis of specifically substituted biphenyls can be a challenging endeavor. Research into the efficient and selective synthesis of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol can contribute to the broader field of organic synthesis. rsc.org Developing novel catalytic methods or synthetic routes to access this and similar molecules is a valid academic pursuit.
Materials Science Applications: The rigid biphenyl core is a desirable feature for the development of advanced materials. Biphenyl derivatives have been explored for applications in areas such as liquid crystals, organic light-emitting diodes (OLEDs), and specialized polymers. The functional groups on 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol could allow for its incorporation into larger macromolecular structures, potentially imparting unique thermal, optical, or electronic properties.
Analytical Method Development: The analysis and separation of closely related isomers of substituted biphenyls can be complex. The use of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol in the development of new analytical techniques, such as high-performance liquid chromatography (HPLC) methods, has been demonstrated. sielc.com This highlights its utility as a reference compound for advancing analytical chemistry.
The scope of research on 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol is multifaceted, with objectives spanning from fundamental understanding to potential applications. Key research objectives could include:
Comprehensive Physicochemical Characterization: A primary objective is to fully characterize the physicochemical properties of the compound. This includes detailed spectroscopic analysis (NMR, IR, MS), determination of its crystalline structure through X-ray diffraction, and measurement of properties such as solubility, pKa, and lipophilicity.
Investigation of Reactivity and Derivatization: A thorough study of the chemical reactivity of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol is essential. This would involve exploring reactions at the hydroxyl group and the aromatic rings to synthesize a library of new derivatives. These derivatives could then be screened for enhanced properties or novel applications.
Preliminary Evaluation of Potential Applications: Initial research would aim to explore the potential of this compound in various fields. This could involve preliminary screening for biological activity, assessment of its properties as a precursor for materials synthesis, or its use as a molecular probe.
Properties
CAS No. |
55258-78-1 |
|---|---|
Molecular Formula |
C15H16O |
Molecular Weight |
212.29 g/mol |
IUPAC Name |
2-phenyl-5-propan-2-ylphenol |
InChI |
InChI=1S/C15H16O/c1-11(2)13-8-9-14(15(16)10-13)12-6-4-3-5-7-12/h3-11,16H,1-2H3 |
InChI Key |
HQNURLCJEISYIP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)C2=CC=CC=C2)O |
Origin of Product |
United States |
Advanced Synthetic Methodologies for 4 1 Methylethyl 1,1 Biphenyl 2 Ol and Cognate Biphenyl Derivatives
Exploration of Established Synthetic Pathways for Biphenyl (B1667301) Cores
The foundational step in synthesizing complex derivatives like 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol is the construction of the biphenyl core itself. Over the decades, a variety of reliable methods have been established for this purpose.
Electrophilic Alkylation Strategies for Substituted Biphenyls
One of the most classical methods for introducing alkyl substituents onto an aromatic ring is through electrophilic substitution. The Friedel-Crafts alkylation has been a vital reaction for synthesizing alkyl-substituted aromatic compounds for over a century. rsc.org This reaction typically involves treating an aromatic compound, such as biphenyl, with an alkylating agent (e.g., an alkyl halide or an alkene) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃) or ferric chloride (FeCl₃). rsc.org
For the synthesis of an isopropyl-substituted biphenyl, biphenyl can be reacted with propene or 2-chloropropane. The reaction proceeds via the formation of an isopropyl cation, which then attacks the electron-rich biphenyl ring. Electrophilic attack on biphenyl predominantly occurs at the para and ortho positions, as the phenyl group is an activating group that directs incoming electrophiles to these sites. nih.gov This often leads to a mixture of products, including 4-isopropyl-1,1'-biphenyl, 2-isopropyl-1,1'-biphenyl, and di-substituted products like 4,4'-diisopropyl-1,1'-biphenyl. chemguide.co.uk Controlling the regioselectivity to favor a single isomer can be challenging and often requires careful optimization of reaction conditions, including the choice of catalyst, solvent, and temperature. rsc.org
Organometallic Cross-Coupling Approaches to Biphenyl Assembly
Organometallic cross-coupling reactions represent a more modern and versatile approach to biphenyl synthesis, offering greater control and functional group tolerance compared to classical methods. These reactions form the carbon-carbon bond of the biphenyl skeleton by coupling two different aryl precursors.
Palladium-catalyzed cross-coupling reactions are among the most powerful and widely used methods for constructing C-C bonds in organic synthesis. mnstate.edu The Suzuki-Miyaura, Stille, and Negishi reactions are pillar methodologies for biphenyl synthesis, each utilizing a different organometallic nucleophile. mnstate.edulibretexts.org
The Suzuki-Miyaura coupling is arguably the most common, reacting an arylboronic acid with an aryl halide or triflate. orgsyn.orgresearchgate.net Its popularity stems from the mild reaction conditions, broad functional group tolerance, and the low toxicity of the boron-containing byproducts. mnstate.edu The general catalytic cycle involves three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation of the aryl group from the organoboron compound to the palladium center, and reductive elimination to form the biaryl product and regenerate the Pd(0) catalyst. rsc.org
The Stille coupling uses an organotin reagent (arylstannane) as the coupling partner for an aryl halide. While highly versatile and tolerant of many functional groups, the toxicity of the organotin reagents and byproducts is a significant drawback. libretexts.org The Negishi coupling employs an organozinc reagent, which offers high reactivity and functional group tolerance for aldehydes, ketones, and esters. libretexts.org
| Reaction Name | Organometallic Reagent (Ar-M) | Electrophile (Ar'-X) | Key Advantages | Key Disadvantages |
|---|---|---|---|---|
| Suzuki-Miyaura Coupling | Arylboronic acid/ester | Ar'-Br, I, Cl, OTf | Mild conditions, low toxicity of byproducts, commercially available reagents. mnstate.eduorgsyn.org | Requires a base for activation of the boronic acid. |
| Stille Coupling | Arylstannane | Ar'-Br, I, OTf | Excellent functional group tolerance, neutral conditions. libretexts.org | High toxicity of organotin compounds and byproducts. libretexts.org |
| Negishi Coupling | Arylzinc halide | Ar'-Br, I, Cl, OTf | High reactivity, tolerance for many functional groups. libretexts.org | Reagents are moisture and air-sensitive. |
Grignard reagents (RMgX) are powerful carbon nucleophiles used extensively in C-C bond formation. organic-chemistry.org In the context of biphenyl synthesis, the Kharasch coupling utilizes an aryl Grignard reagent and an aryl halide in the presence of a nickel or palladium catalyst. libretexts.org However, the high reactivity and strong basicity of Grignard reagents limit their compatibility with many functional groups, particularly acidic protons like those found in phenols. nih.gov
Therefore, to synthesize a biphenyl-2-ol using a Grignard-based cross-coupling, the hydroxyl group on the phenolic precursor must first be protected. A common strategy involves converting the -OH group into a protecting group that is stable to the strongly basic Grignard reagent, such as a methoxymethyl (MOM) ether or a silyl (B83357) ether. This protected aryl halide can then undergo a cross-coupling reaction with a phenyl Grignard reagent. The final step involves the removal of the protecting group under appropriate conditions (e.g., acidic hydrolysis) to reveal the free hydroxyl group at the 2-position. This multi-step process is necessary to circumvent the incompatibility of the Grignard reagent with the phenolic proton.
Modern Chemo- and Regioselective Synthesis of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol
Synthesizing a tri-substituted biphenyl like 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol requires precise control over the placement of each functional group. Modern synthetic strategies focus on highly regioselective reactions that install substituents at specific positions, minimizing the formation of unwanted isomers. A logical and efficient approach would involve the sequential, regioselective functionalization of a simple aromatic starting material.
A plausible modern pathway would begin not with the biphenyl core, but with phenol (B47542). The strategy would be:
Ortho-isopropylation of Phenol : The first step is the regioselective introduction of the isopropyl group at the position ortho to the hydroxyl group. Classical Friedel-Crafts alkylation of phenol typically yields a mixture of ortho and para products, with the para product often predominating. cdnsciencepub.com However, modern catalytic methods have been developed for highly selective ortho-alkylation. One such method involves the reaction of phenol with 2-propanol in supercritical water, which can achieve an ortho/para product ratio greater than 20:1, yielding 2-isopropylphenol (B134262) as the major product. This high selectivity is attributed to the unique properties of supercritical water, where the hydroxyl group of phenol directs the reaction pathway.
Para-arylation of 2-Isopropylphenol : With 2-isopropylphenol in hand, the final step is the introduction of the second phenyl ring at the 4-position, para to the directing hydroxyl group. This can be achieved through a regioselective C-H activation/arylation reaction. Palladium-catalyzed cross-coupling reactions are again the methods of choice. The 2-isopropylphenol would first be converted to an aryl halide (e.g., 4-bromo-2-isopropylphenol) or a triflate. This intermediate can then be coupled with phenylboronic acid via a Suzuki-Miyaura reaction to selectively form the C-C bond at the 4-position, yielding the target molecule, 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol.
This sequential approach, leveraging modern methods for regioselective ortho-alkylation and para-arylation, provides a powerful and controlled route to the desired, highly substituted biphenyl structure.
Stereoselective Synthesis of Chiral Biphenyl Derivatives
When biphenyls have bulky substituents at the ortho positions of both rings, rotation around the central C-C single bond is restricted. This restricted rotation can give rise to a form of axial chirality known as atropisomerism, where the molecule and its mirror image are non-superimposable. chemguide.co.uk These chiral biphenyls are of immense importance as ligands in asymmetric catalysis (e.g., BINAP and BINOL).
The synthesis of enantioenriched chiral biphenyls is a significant challenge in modern organic chemistry. The most effective approach is the asymmetric Suzuki-Miyaura coupling reaction. This method employs a palladium catalyst coordinated to a chiral phosphine (B1218219) ligand. The chiral environment created by the ligand influences the key steps of the catalytic cycle, directing the reaction to favor the formation of one atropisomer over the other.
Significant success has been achieved using specialized chiral monophosphine ligands, such as KenPhos and sulfonated SPhos (sSPhos). For example, the coupling of sterically hindered arylboronic acids with aryl halides using a palladium catalyst and a chiral ligand can produce axially chiral biaryls and biphenols in good yields and with high enantioselectivity, often exceeding 90% enantiomeric excess (ee). chemguide.co.uk The precise stereochemical outcome is dictated by subtle steric and electronic interactions between the substrates and the chiral catalyst in the transition state of the reaction.
| Chiral Ligand | Typical Substrates | Reported Enantioselectivity (ee) | Reference |
|---|---|---|---|
| (S)-KenPhos | o-Halobenzamides and Naphthylboronic acids | 88–94% ee | |
| Enantiopure sSPhos | Aryl bromides and Arylboronate esters | High enantioselectivity | chemguide.co.uk |
| Chiral Monophosphate Ligands | Tetra-ortho-substituted biaryls | Up to 90.7 : 9.3 er |
Ligand-Controlled Synthetic Methodologies
The construction of the biaryl backbone of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol and its analogs is efficiently achieved through palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. The success of these couplings, especially for sterically hindered substrates that are precursors to ortho-substituted biphenyls, is highly dependent on the choice of ligand coordinated to the palladium center. These ligands play a crucial role in facilitating the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.
Modern phosphine ligands, particularly bulky and electron-rich dialkylbiaryl phosphines, have proven to be highly effective in the Suzuki-Miyaura coupling of sterically hindered aryl halides and boronic acids. nih.gov Ligands such as S-Phos and X-Phos, developed by the Buchwald group, are renowned for their ability to promote high-yielding couplings of challenging substrates, including aryl chlorides, at low catalyst loadings. sigmaaldrich.com The steric bulk of these ligands is thought to promote the reductive elimination step, while their electron-donating nature facilitates the oxidative addition of the aryl halide to the palladium(0) complex. Indenyl- and indolyl-derived phosphine ligands have also been developed and show high efficacy for the coupling of sterically hindered aryl halides. rsc.orgorganic-chemistry.org
A plausible synthetic route to 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol via a ligand-controlled Suzuki-Miyaura coupling is outlined below. This approach involves the coupling of a protected 2-halophenol with 4-isopropylphenylboronic acid. The use of a suitable ligand is critical to ensure efficient coupling and prevent side reactions.
Proposed Synthesis of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol:
| Reactant 1 | Reactant 2 | Catalyst | Ligand | Base | Solvent |
| 2-Bromoanisole | 4-Isopropylphenylboronic acid | Pd(OAc)2 | S-Phos | K3PO4 | Toluene/Water |
Following the cross-coupling reaction, a demethylation step would be required to yield the final product, 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol.
Derivatization Strategies for Enhancing Chemical Diversity of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol Analogs
The phenolic hydroxyl group of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol is a versatile handle for a variety of derivatization reactions, allowing for the generation of a diverse library of analogs. These modifications can be used to explore structure-activity relationships or to introduce functionalities that facilitate purification or chiral resolution.
Acylation of Phenolic Hydroxyl Groups
The acylation of the phenolic hydroxyl group is a fundamental derivatization strategy. This reaction converts the phenol into an ester, which can alter its physicochemical properties and biological activity. For sterically hindered phenols, such as 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, specific acylation methods may be required to achieve high yields.
One effective method for the acylation of hindered phenols involves the use of a strong base to deprotonate the phenol, followed by reaction with an acylating agent such as an acyl chloride or anhydride. Alternatively, catalytic methods can be employed. For instance, the Friedel-Crafts acylation of biphenyl derivatives can be a route to introduce acyl groups, though it typically targets the aromatic rings rather than the hydroxyl group directly. nih.gov More targeted approaches for O-acylation are generally preferred for derivatizing the hydroxyl moiety.
Examples of Phenolic Acylation Reactions:
| Phenolic Substrate | Acylating Agent | Catalyst/Base | Product |
| 2-Phenylphenol | Acetyl Chloride | Pyridine | 2-Acetoxybiphenyl |
| Biphenyl-2,2'-diol | 1,3-Dibromopropane | K2CO3 | 2'-(3-Bromopropoxy)-[biphenyl]-2-ol |
| Biphenyl | Oxalyl chloride | AlCl3 | Biphenyl-4,4'-dicarbonyl chloride |
Formation of Diastereomeric Derivatives for Chiral Resolution
Due to the ortho-substitution, 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol is a chiral molecule exhibiting atropisomerism. The separation of its enantiomers is crucial for evaluating their individual biological activities. A common and effective method for resolving chiral alcohols is the formation of diastereomeric derivatives by reaction with a chiral resolving agent. libretexts.org These diastereomers, having different physical properties, can then be separated by standard chromatographic techniques such as high-performance liquid chromatography (HPLC).
For chiral alcohols, enantiomerically pure carboxylic acids are excellent derivatizing agents. The reaction between the racemic biphenylol and a single enantiomer of a chiral carboxylic acid results in the formation of a mixture of two diastereomeric esters. These esters can then be separated by HPLC on an achiral stationary phase. After separation, the individual enantiomers of the biphenylol can be recovered by hydrolysis of the ester linkage.
A variety of chiral carboxylic acids have been developed for this purpose, including (S)-(+)-2-methoxy-2-(1-naphthyl)propionic acid (MαNP acid) and camphorsultam dichlorophthalic acid (CSDP acid). nih.govtcichemicals.com The choice of the derivatizing agent can significantly impact the separation efficiency of the resulting diastereomers.
Chiral Resolution via Diastereomeric Ester Formation:
| Chiral Resolving Agent | Diastereomer Type | Separation Method | Representative Separation Factor (α) |
| (S)-(+)-MαNP acid | Diastereomeric esters | HPLC (silica gel) | 1.25 |
| (-)-Camphorsultam | Diastereomeric amides | HPLC (silica gel) | 1.79 |
| (-)-CSDP acid | Diastereomeric esters | HPLC (silica gel) | 1.18 |
The separation factor (α) is a measure of the relative retention of the two diastereomers, with a higher value indicating better separation. The resolution (Rs) is another important parameter that quantifies the degree of separation between two chromatographic peaks.
State of the Art Spectroscopic and Advanced Analytical Characterization of 4 1 Methylethyl 1,1 Biphenyl 2 Ol
High-Resolution Molecular Spectroscopy for Structural Elucidation
Nuclear Magnetic Resonance (NMR) Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a premier technique for determining the structure of organic molecules in solution. By probing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment of individual atoms.
Proton Nuclear Magnetic Resonance (¹H NMR)
Proton (¹H) NMR spectroscopy of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol reveals distinct signals corresponding to each unique proton in the molecule. The chemical shift (δ) of each signal is indicative of the electronic environment of the proton, while the splitting pattern (multiplicity) arises from spin-spin coupling with neighboring protons, providing information on the connectivity.
A representative ¹H NMR spectrum would be expected to show signals for the aromatic protons on both phenyl rings, the methine proton of the isopropyl group, the methyl protons of the isopropyl group, and the hydroxyl proton. The integration of these signals would correspond to the number of protons in each environment.
Interactive Data Table: Predicted ¹H NMR Data
| Protons | Predicted Chemical Shift (ppm) | Multiplicity | Coupling Constant (J) (Hz) |
| Aromatic CH | 6.8 - 7.6 | Multiplet | - |
| -OH | 4.5 - 5.5 | Singlet | - |
| Isopropyl CH | 2.9 - 3.1 | Septet | ~7 |
| Isopropyl CH₃ | 1.2 - 1.4 | Doublet | ~7 |
Note: The exact chemical shifts and coupling constants can vary depending on the solvent and the specific NMR instrument used. The data presented here are predictive.
Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Carbon-13 (¹³C) NMR spectroscopy provides information on the carbon framework of the molecule. Each unique carbon atom in 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol gives rise to a distinct signal in the ¹³C NMR spectrum. The chemical shifts of these signals are characteristic of the type of carbon (e.g., aromatic, aliphatic, attached to an oxygen atom).
The spectrum would display signals for the twelve aromatic carbons of the biphenyl (B1667301) system, the methine carbon of the isopropyl group, and the two equivalent methyl carbons of the isopropyl group.
Interactive Data Table: Predicted ¹³C NMR Data
| Carbon Atom | Predicted Chemical Shift (ppm) |
| Aromatic C-OH | 150 - 155 |
| Aromatic C-C (quaternary) | 135 - 145 |
| Aromatic CH | 115 - 130 |
| Isopropyl CH | 33 - 38 |
| Isopropyl CH₃ | 23 - 25 |
Note: The exact chemical shifts can vary depending on the solvent and the specific NMR instrument used. The data presented here are predictive.
Two-Dimensional NMR Techniques (e.g., ¹H-¹³C COSY)
Two-dimensional (2D) NMR techniques, such as Correlation Spectroscopy (COSY), provide further insight into the molecular structure by showing correlations between different nuclei. A ¹H-¹³C Heteronuclear Single Quantum Coherence (HSQC) spectrum, for instance, would show correlations between each proton and the carbon atom to which it is directly attached. This is invaluable for definitively assigning the ¹H and ¹³C NMR signals. A Heteronuclear Multiple Bond Correlation (HMBC) spectrum would reveal longer-range couplings between protons and carbons, helping to piece together the connectivity of the entire molecule.
Vibrational Spectroscopy: Infrared (IR) and Raman Methods
Vibrational spectroscopy probes the molecular vibrations of a compound. Infrared (IR) and Raman spectroscopy are complementary techniques that provide information about the functional groups present in a molecule.
In the IR spectrum of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, a broad absorption band in the region of 3200-3600 cm⁻¹ would be characteristic of the O-H stretching vibration of the hydroxyl group. Aromatic C-H stretching vibrations would appear around 3000-3100 cm⁻¹, while aliphatic C-H stretching vibrations of the isopropyl group would be observed just below 3000 cm⁻¹. The spectrum would also show characteristic absorptions for aromatic C=C stretching in the 1450-1600 cm⁻¹ region and C-O stretching around 1200 cm⁻¹.
Raman spectroscopy would provide complementary information, often showing strong signals for the non-polar aromatic C=C and C-C stretching vibrations.
Interactive Data Table: Characteristic Vibrational Frequencies
| Functional Group | IR Frequency (cm⁻¹) | Raman Frequency (cm⁻¹) | Vibrational Mode |
| O-H | 3200 - 3600 (broad) | Weak | Stretching |
| Aromatic C-H | 3000 - 3100 | Strong | Stretching |
| Aliphatic C-H | 2850 - 3000 | Strong | Stretching |
| Aromatic C=C | 1450 - 1600 | Strong | Stretching |
| C-O | 1200 - 1260 | Medium | Stretching |
Note: The exact frequencies and intensities can be influenced by the physical state of the sample (solid or liquid) and intermolecular interactions.
Electronic Spectroscopy: Ultraviolet-Visible (UV-Vis) Absorption
Ultraviolet-Visible (UV-Vis) spectroscopy provides information about the electronic transitions within a molecule. The conjugated π-system of the biphenyl rings in 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol is expected to give rise to strong absorption bands in the UV region. The spectrum would likely show a primary absorption band (π → π* transition) characteristic of the biphenyl chromophore. The position and intensity of the absorption maximum (λmax) can be influenced by the substituents on the aromatic rings and the solvent used for the measurement.
Advanced Mass Spectrometry for Molecular Identification and Fragmentation Analysis
Mass spectrometry is a powerful analytical tool that measures the mass-to-charge ratio (m/z) of ions, providing information about the molecular weight and structure of a compound. Advanced mass spectrometric techniques are indispensable for the definitive identification and structural elucidation of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol.
Electron Ionization Mass Spectrometry (EIMS) is a hard ionization technique that involves bombarding a sample with high-energy electrons (typically 70 eV). This process leads to the formation of a molecular ion (M⁺•) and a series of characteristic fragment ions, which together constitute a unique mass spectrum that serves as a molecular fingerprint.
For 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, the EIMS spectrum is predicted to show a prominent molecular ion peak at an m/z corresponding to its molecular weight (C₁₅H₁₆O, 212.29 g/mol ). The fragmentation pattern is dictated by the molecule's structure, featuring a biphenyl core, a hydroxyl group, and an isopropyl substituent. Key fragmentation pathways would include:
Loss of a methyl group: A common fragmentation for isopropyl-substituted compounds, resulting in a stable secondary carbocation. This would produce a significant peak at [M-15]⁺ (m/z 197).
Loss of the isopropyl group: Cleavage of the bond between the aromatic ring and the isopropyl group would lead to a fragment at [M-43]⁺ (m/z 169).
Loss of carbon monoxide (CO): Phenolic compounds can undergo rearrangement and lose a neutral CO molecule, which would yield a fragment at [M-28]⁺.
The relative abundance of these and other fragments provides a distinct pattern used for identification when compared against spectral libraries.
Table 1: Predicted EIMS Fragmentation Data for 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol
| Ion | Proposed Structure/Loss | Predicted m/z |
|---|---|---|
| [M]⁺• | Molecular Ion | 212 |
| [M-CH₃]⁺ | Loss of a methyl radical | 197 |
| [M-C₃H₇]⁺ | Loss of an isopropyl radical | 169 |
This table is based on theoretical fragmentation patterns for phenolic and alkyl-substituted aromatic compounds.
Gas chromatography-mass spectrometry (GC-MS) combines the separation power of gas chromatography with the detection capabilities of mass spectrometry, making it an ideal technique for analyzing volatile and semi-volatile compounds in complex mixtures. nih.gov
Due to the presence of a polar hydroxyl group, 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol has limited volatility and may interact unfavorably with the GC column. jfda-online.com Therefore, sample preparation involving extraction, cleanup, and derivatization is crucial for successful GC-MS analysis. nih.govnih.gov
Extraction: The initial step involves extracting the analyte from its matrix. For solid samples like soil or tissue, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is highly effective. mdpi.comdoaj.orgsigmaaldrich.com This method typically uses acetonitrile (B52724) for extraction, followed by the addition of salts like magnesium sulfate (B86663) and sodium chloride to induce phase separation. mdpi.comsigmaaldrich.com For liquid samples, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are commonly employed. nih.govgnest.org SPE with C18 cartridges is often used to isolate phenolic compounds from aqueous matrices. researchgate.net
Cleanup: Co-extracted matrix components can interfere with analysis and contaminate the GC-MS system. sigmaaldrich.com The QuEChERS method incorporates a cleanup step known as dispersive SPE (d-SPE), where sorbents are added to the extract. sigmaaldrich.com For phenolic compounds, a combination of primary secondary amine (PSA) to remove organic acids and graphitized carbon black (GCB) to remove pigments might be used, although C18 is also common for removing lipids. sigmaaldrich.com
Derivatization: To increase volatility and thermal stability, the polar hydroxyl group of the analyte must be chemically modified. jfda-online.comnih.govSilylation is the most common derivatization technique for phenols. mdpi.com Reagents such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are used to replace the active hydrogen of the hydroxyl group with a nonpolar trimethylsilyl (B98337) (TMS) group. nih.govnih.gov This conversion reduces polarity, minimizes peak tailing, and improves chromatographic resolution. researchgate.net
Tandem mass spectrometry (MS/MS) provides an additional layer of specificity and structural information by isolating a precursor ion and subjecting it to collision-induced dissociation (CID) to generate product ions. uab.edu This is particularly useful for confirming the identity of an analyte in a complex matrix.
For the derivatized (e.g., TMS-ether) 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, an MS/MS experiment would typically involve selecting the molecular ion or a prominent fragment ion as the precursor. The resulting product ion spectrum would reveal further structural details. For instance, fragmentation of the TMS-derivatized molecular ion would likely show the loss of a methyl group from the TMS moiety or the loss of the isopropyl group from the biphenyl structure. Studies on related hydroxylated polychlorinated biphenyls (OH-PCBs) have shown that fragmentation patterns, such as the neutral loss of specific groups, are key to differentiating isomers. nih.govacs.orguky.edu By comparing the observed product ions with known fragmentation pathways, the structure of the original molecule can be confidently confirmed.
Liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for analyzing compounds that are not sufficiently volatile or stable for GC-MS. It is well-suited for the direct analysis of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol without the need for derivatization. nih.govresearchgate.net
A typical LC-MS method would employ a reversed-phase column, such as a C18 or a Biphenyl phase column, which are effective at separating aromatic compounds. phenomenex.comphenomenex.com The mobile phase usually consists of a gradient mixture of water and an organic solvent like methanol (B129727) or acetonitrile, with additives such as formic acid or ammonium (B1175870) formate (B1220265) to facilitate ionization. thermofisher.comlcms.cz
Electrospray ionization (ESI) is the most common ionization source for this type of analysis, typically operated in negative ion mode (ESI-). In negative mode, the phenolic proton is easily abstracted, forming the [M-H]⁻ ion with high efficiency. This quasi-molecular ion can then be used for quantification or subjected to MS/MS analysis for structural confirmation. nih.gov LC-MS/MS methods have been successfully developed for the analysis of the related compound ortho-phenylphenol and its metabolites in biological samples like urine. nih.govnih.gov
Table 2: Typical LC-MS Parameters for Analysis of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol
| Parameter | Typical Condition |
|---|---|
| LC Column | Reversed-phase C18 or Biphenyl (e.g., 100 x 2.1 mm, 2.6 µm) phenomenex.com |
| Mobile Phase A | Water with 0.1% Formic Acid or 5 mM Ammonium Formate phenomenex.com |
| Mobile Phase B | Methanol or Acetonitrile with 0.1% Formic Acid phenomenex.com |
| Flow Rate | 0.2 - 0.5 mL/min |
| Ionization Mode | Electrospray Ionization (ESI), Negative Mode |
| Precursor Ion | [M-H]⁻ (m/z 211) |
| Scan Type | Full Scan, Selected Ion Monitoring (SIM), or Multiple Reaction Monitoring (MRM) |
Hyphenated Gas Chromatography-Mass Spectrometry (GC-MS)
X-ray Diffraction for Solid-State Structure Determination
While mass spectrometry provides invaluable information about molecular weight and fragmentation, X-ray diffraction (XRD) is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. wikipedia.org This technique allows for the measurement of exact bond lengths, bond angles, and torsional angles that define the molecule's conformation in the solid state. wikipedia.org
As of this writing, the specific crystal structure of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol has not been reported in the crystallographic literature. However, based on studies of other substituted biphenyls, several structural features can be anticipated. acs.orgnih.govacs.org
A key structural parameter in biphenyl compounds is the dihedral (torsion) angle between the planes of the two phenyl rings. nih.govlibretexts.org In the solid state, biphenyl itself is nearly planar, but substitution at the ortho positions typically induces a significant twist to alleviate steric hindrance. libretexts.orgic.ac.uk For 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, the ortho-hydroxyl group would likely cause the rings to adopt a non-planar conformation. nih.gov
Table 3: Chemical Compounds Mentioned
| Compound Name |
|---|
| 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol |
| Acetonitrile |
| Formic Acid |
| Magnesium Sulfate |
| Methanol |
| N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) |
| N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) |
| ortho-phenylphenol |
Complementary Analytical Techniques for Comprehensive Characterization
In addition to spectroscopic methods, a comprehensive understanding of the chemical nature of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol requires the use of complementary analytical techniques. These methods provide fundamental information about the elemental composition and the presence of trace impurities, which are critical for verifying the compound's identity and assessing its purity.
Elemental analysis is a fundamental analytical technique used to determine the mass fractions of the constituent elements within a sample of a compound. velp.comwikipedia.org For organic compounds like 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, this typically involves combustion analysis to quantify the percentages of carbon (C), hydrogen (H), and oxygen (O). velp.comuniversallab.org This information is crucial for confirming the empirical and molecular formula of a newly synthesized compound or for verifying the purity of an existing one. accessengineeringlibrary.com
The process of combustion analysis involves burning a small, precisely weighed sample of the compound in an oxygen-rich environment at high temperatures. universallab.org This combustion converts the carbon in the sample to carbon dioxide (CO2) and the hydrogen to water (H2O). universallab.org These combustion products are then passed through a series of detectors that measure their respective amounts. The percentage of oxygen is typically determined by difference or through a separate pyrolysis step. The experimentally determined percentages of each element are then compared to the theoretical values calculated from the compound's proposed chemical formula. wikipedia.org A close agreement between the experimental and theoretical values, generally within a 0.3% deviation, provides strong evidence for the compound's identity and purity. wikipedia.org
For 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, with the chemical formula C15H16O, the theoretical elemental composition can be calculated based on the atomic weights of carbon, hydrogen, and oxygen.
Theoretical Elemental Composition of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol
| Element | Symbol | Atomic Weight ( g/mol ) | Number of Atoms | Total Weight ( g/mol ) | Mass Percentage (%) |
|---|---|---|---|---|---|
| Carbon | C | 12.011 | 15 | 180.165 | 84.87 |
| Hydrogen | H | 1.008 | 16 | 16.128 | 7.60 |
| Oxygen | O | 15.999 | 1 | 15.999 | 7.54 |
| Total | | | | 212.292 | 100.00 |
Note: This table represents the calculated theoretical elemental composition. Actual experimental results would be expected to be in close agreement with these values for a pure sample.
Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a powerful and highly sensitive analytical technique used for the determination of trace and ultra-trace elemental impurities in a wide variety of samples, including organic compounds. pharmaceuticalonline.comlibretexts.org In the context of characterizing 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, ICP-MS is invaluable for assessing the purity of the compound beyond what can be determined by elemental analysis, specifically by quantifying the presence of metallic contaminants. pacificbiolabs.comresearchgate.net
The methodology involves introducing a sample, typically in a liquid form after dissolution in a suitable solvent, into a high-temperature argon plasma. pacificbiolabs.com The plasma, reaching temperatures of up to 10,000 °C, atomizes and ionizes the elements within the sample. pacificbiolabs.com These ions are then directed into a mass spectrometer, which separates them based on their mass-to-charge ratio. libretexts.org A detector then quantifies the ions, allowing for the determination of the concentration of each element, even at levels as low as parts-per-trillion (ppt). pharmaceuticalonline.com
For a high-purity organic compound intended for applications such as in the pharmaceutical or electronics industries, the absence of metallic impurities is often critical. nih.gov These contaminants can originate from various sources, including catalysts used during synthesis, raw materials, or leaching from processing equipment. pacificbiolabs.com ICP-MS provides a robust method for screening for a wide range of elemental impurities simultaneously, ensuring the compound meets stringent quality control standards. nih.govyoutube.com
Below is a hypothetical data table representing the results of an ICP-MS analysis on a high-purity sample of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol. The results indicate very low levels of common metallic impurities, consistent with a high-purity grade material.
Illustrative ICP-MS Analysis of a High-Purity 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol Sample
| Element | Symbol | Concentration (µg/kg or ppb) |
|---|---|---|
| Sodium | Na | < 5.0 |
| Magnesium | Mg | < 2.0 |
| Aluminum | Al | < 2.0 |
| Potassium | K | < 5.0 |
| Calcium | Ca | < 5.0 |
| Chromium | Cr | < 1.0 |
| Iron | Fe | < 3.0 |
| Nickel | Ni | < 1.0 |
| Copper | Cu | < 1.0 |
| Zinc | Zn | < 4.0 |
| Lead | Pb | < 0.5 |
Note: This data is for illustrative purposes only and represents typical results for a high-purity organic compound. Actual values would be determined by experimental analysis.
Computational and Theoretical Investigations of 4 1 Methylethyl 1,1 Biphenyl 2 Ol
Quantum Chemical Calculations for Molecular Properties and Reactivity
Quantum chemical calculations are fundamental to modern chemical research, enabling the detailed study of molecular systems. Methods like Density Functional Theory (DFT) and its derivatives allow for the precise calculation of electronic structure and other key properties that govern a molecule's behavior.
Density Functional Theory (DFT) is a cornerstone of computational quantum chemistry, valued for its balance of accuracy and computational efficiency. arxiv.org It is widely used to determine the electronic structure of many-body systems, including complex organic molecules. arxiv.orgnih.gov The primary application of DFT in this context is geometry optimization, which identifies the lowest energy conformation of a molecule. researchgate.net
| Parameter | Description | Significance for 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol |
|---|---|---|
| Bond Lengths | The equilibrium distance between the nuclei of two bonded atoms (e.g., C-C, C-O, O-H). | Provides fundamental information about bond strength and order within the molecule. |
| Bond Angles | The angle formed between three connected atoms. | Defines the local geometry and steric strain around specific atoms. |
| Dihedral Angle | The angle between two intersecting planes, particularly the twist angle between the two phenyl rings. | Crucial for determining the degree of conjugation and the overall molecular conformation. |
| Total Energy | The calculated ground-state energy of the optimized molecule. | Allows for the comparison of the relative stability of different possible conformers. |
Frontier Molecular Orbital (FMO) theory is a fundamental concept used to explain chemical reactivity. wikipedia.org It focuses on the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). numberanalytics.com The HOMO, being the outermost orbital containing electrons, acts as an electron donor, while the LUMO, as the lowest energy orbital without electrons, acts as an electron acceptor. acadpubl.eulibretexts.org
The energies of these orbitals and the gap between them (the HOMO-LUMO gap) are critical indicators of a molecule's kinetic stability, chemical reactivity, and electronic transport properties. acadpubl.eu A small HOMO-LUMO gap suggests that a molecule is more reactive, as it requires less energy to excite an electron from the HOMO to the LUMO. acadpubl.eu For 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, analysis of the HOMO and LUMO would reveal the distribution of electron density, indicating which parts of the molecule are most likely to participate in electron-donating or electron-accepting interactions. The HOMO is expected to have significant density on the phenol (B47542) ring, particularly the oxygen atom, while the LUMO may be distributed across the biphenyl (B1667301) π-system.
| Parameter | Description | Significance for Reactivity |
|---|---|---|
| EHOMO (Energy of HOMO) | The energy of the highest occupied molecular orbital. | Correlates with the ability to donate electrons (ionization potential). Higher energy indicates a better electron donor. |
| ELUMO (Energy of LUMO) | The energy of the lowest unoccupied molecular orbital. | Correlates with the ability to accept electrons (electron affinity). Lower energy indicates a better electron acceptor. |
| HOMO-LUMO Energy Gap (ΔE) | The energy difference between the LUMO and HOMO (ΔE = ELUMO - EHOMO). | Indicates chemical reactivity and stability. A smaller gap generally implies higher reactivity. acadpubl.eu |
Molecular Electrostatic Potential (MEP) mapping is a valuable tool for visualizing the three-dimensional charge distribution of a molecule. libretexts.org It illustrates the net electrostatic effect of the total charge distribution (electrons and nuclei) on the molecular surface. acadpubl.eu The MEP surface is color-coded to identify regions of varying electrostatic potential. wolfram.com
Different colors represent different potential values, typically with red indicating the most negative potential (electron-rich regions) and blue indicating the most positive potential (electron-poor regions), following the order red < orange < yellow < green < blue. researchgate.net These maps are instrumental in predicting reactivity towards electrophilic and nucleophilic reagents. uni-muenchen.de For 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, the MEP surface would likely show a region of high negative potential (red) around the oxygen atom of the hydroxyl group, making it a prime site for electrophilic attack or hydrogen bond acceptance. Conversely, the hydrogen atom of the hydroxyl group would exhibit a positive potential (blue), identifying it as a site for nucleophilic attack or hydrogen bond donation.
| Color Code | Electrostatic Potential | Interpretation | Predicted Location on 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol |
|---|---|---|---|
| Red | Negative | Electron-rich region; site for electrophilic attack. researchgate.net | Around the oxygen atom of the hydroxyl group. |
| Blue | Positive | Electron-poor region; site for nucleophilic attack. researchgate.net | Around the hydrogen atom of the hydroxyl group. |
| Green | Near-Zero / Neutral | Region of neutral potential. acadpubl.eu | Typically over the carbon-hydrogen bonds of the aromatic rings and isopropyl group. |
Natural Bond Orbital (NBO) analysis provides a detailed description of the electronic structure in terms of localized bonds and lone pairs. orientjchem.org This method is particularly effective for analyzing intramolecular and intermolecular interactions by quantifying the charge transfer between donor (filled) and acceptor (unfilled) orbitals. nih.gov
The key output of an NBO analysis is the second-order perturbation energy, E(2), which measures the stabilization energy resulting from a donor-acceptor interaction. A higher E(2) value indicates a stronger interaction. For 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, NBO analysis could be used to investigate hyperconjugative interactions, such as those between the lone pairs on the hydroxyl oxygen and the antibonding orbitals (π*) of the adjacent phenyl ring. It can also elucidate the nature of potential hydrogen bonding interactions if the molecule were to form dimers or interact with solvent molecules. researchgate.net
| Interaction Type | Donor NBO | Acceptor NBO | Significance |
|---|---|---|---|
| Hyperconjugation | Lone Pair (LP) of Oxygen | Antibonding π* of C-C in the phenyl ring | Indicates electron delocalization from the hydroxyl group into the aromatic system. |
| Hyperconjugation | Bonding σ of C-H | Antibonding σ* of adjacent C-C | Represents stabilizing charge delocalization within the alkyl and aromatic frameworks. |
| Hydrogen Bonding (Intermolecular) | Lone Pair (LP) of Oxygen on molecule A | Antibonding σ* of O-H bond on molecule B | Quantifies the strength of hydrogen bond formation between molecules. |
Time-Dependent Density Functional Theory (TDDFT) is a powerful method for calculating the properties of molecules in their excited states. mdpi.com Its most common application is the prediction of electronic absorption spectra, such as UV-Vis spectra. researchgate.netnih.gov TDDFT calculates the vertical excitation energies, which correspond to the wavelengths of maximum absorption (λmax), and the oscillator strengths, which relate to the intensity of the absorption bands. mdpi.com
By applying TDDFT to the optimized ground-state geometry of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, one can simulate its UV-Vis spectrum. The results can be compared with experimental data to validate the computational model or to help assign specific electronic transitions (e.g., π → π* or n → π*) to the observed absorption bands. This provides a deeper understanding of the molecule's electronic structure and how it interacts with light.
| Parameter | Description | Spectroscopic Correlation |
|---|---|---|
| Excitation Energy (eV) | The energy required to promote an electron from a lower to a higher energy orbital. | Directly relates to the position of an absorption band in the spectrum. |
| Wavelength (λmax) (nm) | The wavelength of light corresponding to the calculated excitation energy. | Predicts the peak positions in a UV-Vis spectrum. |
| Oscillator Strength (f) | A dimensionless quantity that represents the probability of a specific electronic transition. | Correlates with the intensity of an absorption band. A higher value means a more intense peak. |
| Major Orbital Contributions | Identifies the primary molecular orbitals involved in an electronic transition (e.g., HOMO → LUMO). | Helps in assigning the character of the transition (e.g., π → π*). |
Molecular Modeling and Simulation Approaches
Beyond static quantum chemical calculations, molecular modeling and simulation approaches can be used to explore the dynamic behavior and conformational landscape of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol. As a molecule with multiple rotatable bonds—notably the C-C bond linking the two phenyl rings—it can exist in various conformations.
Quantitative Structure-Activity Relationship (QSAR) Studies based on Theoretical Descriptors
Quantitative Structure-Activity Relationship (QSAR) studies are computational methodologies that aim to establish a mathematical correlation between the chemical structure of a series of compounds and their biological activity. These models rely on the principle that the activity of a molecule is directly related to its structural, physicochemical, and electronic properties. By quantifying these properties using theoretical descriptors, QSAR models can predict the activity of new or untested compounds, thereby guiding the design of molecules with enhanced biological functions.
While direct QSAR studies specifically targeting 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol are not extensively documented in publicly available literature, the principles of QSAR can be applied by examining studies on structurally related compounds, such as substituted biphenyls and phenolic compounds. The biological activity of these molecules, which can range from fungicidal and antimicrobial to antioxidant and toxicological effects, is often correlated with a variety of theoretical descriptors.
Detailed Research Findings
Research into the QSAR of biphenyl derivatives has often focused on understanding the structural requirements for specific biological activities. For instance, studies on polychlorinated biphenyls (PCBs) have provided significant insights into how substitution patterns on the biphenyl core influence their toxicity. These studies utilize a range of theoretical descriptors to model the toxic equivalency factors (TEF values) of different PCB congeners. nih.govpsu.edu
The theoretical descriptors employed in these QSAR models can be broadly categorized as follows:
Electronic Descriptors: These describe the electronic properties of a molecule and are crucial for understanding its reactivity and interaction with biological targets. Examples include the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), the HOMO-LUMO gap, dipole moment, and partial atomic charges. Quantum-chemical methods are typically used to calculate these descriptors. nih.gov
Hydrophobic Descriptors: Lipophilicity, often expressed as the logarithm of the octanol-water partition coefficient (logP), is a key determinant of a molecule's ability to cross cell membranes and interact with hydrophobic pockets in proteins.
Steric and Topological Descriptors: These descriptors quantify the size, shape, and connectivity of a molecule. They include parameters such as molecular weight, molecular volume, surface area, and various topological indices (e.g., Wiener index, Balaban index). researchgate.net These descriptors are important for understanding how the spatial arrangement of a molecule affects its binding to a receptor.
In the context of phenolic compounds, QSAR studies have frequently investigated their antioxidant and antifungal properties. For antioxidant activity, descriptors related to the ease of hydrogen atom donation from the phenolic hydroxyl group are particularly important. nih.gov For antifungal activity, descriptors related to both electronic and hydrophobic properties have been shown to be significant. researchgate.net
QSAR models are typically developed using statistical methods such as Multiple Linear Regression (MLR), Partial Least Squares (PLS), and machine learning algorithms like Artificial Neural Networks (ANN). The validity and predictive power of these models are assessed using statistical parameters like the coefficient of determination (R²), the cross-validated correlation coefficient (q²), and the predicted R² for an external test set. ufv.br
For a molecule like 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, a hypothetical QSAR study would likely correlate its biological activity (e.g., fungicidal or antioxidant) with a combination of the descriptors mentioned above. The presence of the hydroxyl group would necessitate the inclusion of electronic descriptors related to its hydrogen-donating ability. The isopropyl group and the biphenyl scaffold would be characterized by steric and hydrophobic descriptors.
To illustrate the application of theoretical descriptors in a QSAR study of a related class of compounds, the following tables present data for a series of polychlorinated biphenyls (PCBs), correlating their structural descriptors with their toxic equivalency factors (TEF). While these compounds are not phenols, the data demonstrates the principles of QSAR analysis on a biphenyl core structure.
Table 1: Theoretical Descriptors for a Selection of Polychlorinated Biphenyls (PCBs)
| Compound | log(TEF) | EHOMO (eV) | ELUMO (eV) | Molecular Weight ( g/mol ) |
| 3,3',4,4'-Tetrachlorobiphenyl | -1.0 | -9.25 | -0.98 | 292.00 |
| 3,4,4',5-Tetrachlorobiphenyl | -1.3 | -9.31 | -1.05 | 292.00 |
| 2,3,3',4,4'-Pentachlorobiphenyl | -2.0 | -9.28 | -1.02 | 326.44 |
| 2,3,4,4',5-Pentachlorobiphenyl | -2.0 | -9.35 | -1.10 | 326.44 |
| 2,3',4,4',5-Pentachlorobiphenyl | -0.8 | -9.32 | -1.07 | 326.44 |
| 2',3,4,4',5-Pentachlorobiphenyl | -3.0 | -9.38 | -1.15 | 326.44 |
| 3,3',4,4',5-Pentachlorobiphenyl | -0.9 | -9.29 | -1.04 | 326.44 |
| 2,3,3',4,4',5-Hexachlorobiphenyl | -2.0 | -9.33 | -1.09 | 360.88 |
| 2,3,3',4,4',5'-Hexachlorobiphenyl | -2.0 | -9.30 | -1.06 | 360.88 |
| 2,3',4,4',5,5'-Hexachlorobiphenyl | -2.0 | -9.36 | -1.12 | 360.88 |
| 3,3',4,4',5,5'-Hexachlorobiphenyl | -2.0 | -9.31 | -1.08 | 360.88 |
| 2,3,3',4,4',5,5'-Heptachlorobiphenyl | -3.0 | -9.34 | -1.11 | 395.32 |
This table is a representative example based on data available for PCBs and is intended to illustrate the types of descriptors used in QSAR studies. The values are derived from various computational and toxicological studies. psu.eduresearchgate.net
Table 2: QSAR Model Equation for PCB Toxicity
A simplified hypothetical MLR model for the toxicity of PCBs could take the following form:
log(TEF) = β₀ + β₁(EHOMO) + β₂(ELUMO) + β₃(Molecular Weight)
Where:
log(TEF) is the logarithm of the toxic equivalency factor.
E(HOMO) and E(LUMO) are the energies of the highest occupied and lowest unoccupied molecular orbitals, respectively.
Molecular Weight is the molecular weight of the compound.
β₀, β₁, β₂, and β₃ are the regression coefficients determined from the statistical analysis.
Such an equation would allow for the prediction of the toxicity of other PCBs based on their calculated descriptor values. The statistical significance of the model would be evaluated by parameters like R² and q². For instance, a high R² value would indicate that the model explains a large proportion of the variance in the observed toxicities. sciencepublishinggroup.com
Reactivity and Mechanistic Studies of 4 1 Methylethyl 1,1 Biphenyl 2 Ol
Intramolecular and Intermolecular Reaction Pathways of the Biphenyl-2-ol Core
The biphenyl-2-ol core of 4-(1-methylethyl)(1,1'-biphenyl)-2-ol allows for a range of reactions, influenced by the rotational freedom around the aryl-aryl single bond, a phenomenon known as atropisomerism. wikipedia.orgrsc.org The presence of substituents on the ortho positions of the biphenyl (B1667301) can restrict this rotation, potentially leading to stable, separable enantiomers. researchgate.net In the case of 4-(1-methylethyl)(1,1'-biphenyl)-2-ol, the ortho-hydroxyl group can influence the conformational preference and reactivity of the molecule.
The phenolic hydroxyl group is a key site of reactivity in 4-(1-methylethyl)(1,1'-biphenyl)-2-ol. Its ability to act as a hydrogen bond donor is a significant factor in its intermolecular interactions. mdpi.com Phenolic compounds are known to form hydrogen bonds, which can influence their physical properties and reactivity. mdpi.comnih.gov The presence of multiple hydroxyl groups in biphenyl structures can lead to intramolecular hydrogen bonding, which can either increase or decrease antioxidant reactivity. mdpi.com The formation of these bonds is complex and depends on the presence and position of other substituents. mdpi.com
The biphenyl system in 4-(1-methylethyl)(1,1'-biphenyl)-2-ol is susceptible to electrophilic aromatic substitution (SEAr) reactions. The hydroxyl group is a strongly activating, ortho-, para-directing group, while the isopropyl group is a moderately activating, ortho-, para-directing group. wikipedia.orgdalalinstitute.com The combined effect of these two groups directs incoming electrophiles to the positions ortho and para to the hydroxyl group and ortho to the isopropyl group.
The general mechanism for electrophilic aromatic substitution involves a two-step process:
Formation of a carbocation intermediate: The aromatic ring acts as a nucleophile and attacks the electrophile (E+), leading to the formation of a resonance-stabilized carbocation known as a Wheland intermediate. wikipedia.orgmasterorganicchemistry.com
Deprotonation: A weak base removes a proton from the carbon bearing the electrophile, restoring the aromaticity of the ring. wikipedia.orgmasterorganicchemistry.com
The presence of activating groups like hydroxyl and isopropyl stabilizes the carbocation intermediate, thereby increasing the rate of reaction. wikipedia.org The regioselectivity of the substitution is determined by the stability of the possible carbocation intermediates. For 4-(1-methylethyl)(1,1'-biphenyl)-2-ol, electrophilic attack will preferentially occur at positions that are activated by both the hydroxyl and isopropyl groups and are sterically accessible.
Detailed Mechanistic Insights into Organic Transformations
The structural features of 4-(1-methylethyl)(1,1'-biphenyl)-2-ol influence its behavior in various organic transformations, including nucleophilic substitution reactions.
Solvolysis is a type of nucleophilic substitution where the solvent acts as the nucleophile. wikipedia.org Such reactions can proceed through either an SN1 or SN2 mechanism, depending on the substrate, solvent, and reaction conditions. wikipedia.orgvedantu.com For derivatives of 4-(1-methylethyl)(1,1'-biphenyl)-2-ol where a leaving group is attached to a benzylic or other sp3-hybridized carbon, solvolysis is a potential reaction pathway.
The mechanism of solvolysis for substituted benzyl (B1604629) chlorides in aqueous ethanol (B145695) has been shown to vary from SN1 to SN2 depending on the substituents on the aromatic ring. researchgate.net Strong electron-donating groups in the para position favor an SN1 mechanism, while other activated benzyl chlorides tend to react via an SN2 mechanism with a loose transition state. researchgate.net
The stability of carbocation intermediates is a crucial factor in determining the pathway of nucleophilic substitution reactions. organic-chemistry.org Tertiary carbocations are generally more stable than secondary and primary carbocations due to hyperconjugation. organic-chemistry.org In the context of biphenyl systems, the formation of a carbocation at a benzylic position would be stabilized by resonance with the aromatic rings.
SN2 reactions, on the other hand, are sensitive to steric hindrance. libretexts.org The backside attack of the nucleophile is hindered by bulky substituents around the reaction center. libretexts.org For a biphenyl derivative, the steric bulk of the biphenyl group itself could influence the feasibility of an SN2 reaction at a nearby carbon center.
The competition between SN1 and SN2 pathways is influenced by several factors:
Substrate: Tertiary substrates favor SN1, while primary substrates favor SN2. Secondary substrates can undergo either pathway. libretexts.org
Nucleophile: Strong nucleophiles favor SN2, while weak nucleophiles favor SN1. libretexts.org
Solvent: Polar protic solvents stabilize carbocations and favor SN1, while polar aprotic solvents favor SN2. libretexts.org
Mechanistic Aspects of Catalytic Reactions Involving 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol as a Substrate or Ligand
Substituted biphenyls, including derivatives of 4-(1-methylethyl)(1,1'-biphenyl)-2-ol, can participate in catalytic reactions as either substrates or ligands.
When acting as a substrate , the phenolic hydroxyl group and the aromatic rings are potential sites for catalytic transformations. For example, the oxidation of phenolic compounds can be catalyzed by various metal complexes. The mechanism of such oxidations often involves the formation of a phenoxyl radical intermediate. researchgate.netrug.nl
When employed as a ligand , the hydroxyl group and the biphenyl scaffold can coordinate to a metal center, influencing the catalyst's activity and selectivity. Biphenyl-based ligands are widely used in palladium-catalyzed cross-coupling reactions. wildlife-biodiversity.com The mechanism of these reactions typically involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination. wildlife-biodiversity.commit.edu
Mechanistic studies of palladium-catalyzed C-H olefination of aromatic compounds have shown that the presence of an S,O-ligand can trigger the formation of more reactive cationic palladium species, which accelerates the reaction. rsc.orgnih.govrug.nl The ligand's structure plays a crucial role in the C-H activation step, which is often the rate-determining step. rsc.orgrug.nl While specific studies on 4-(1-methylethyl)(1,1'-biphenyl)-2-ol as a ligand are limited, its structural features suggest it could act as a bidentate ligand, coordinating to a metal center through the hydroxyl oxygen and the π-system of one of the aromatic rings. The steric and electronic properties of the isopropyl and hydroxyl groups would influence the geometry and reactivity of the resulting metal complex.
Investigation of Cross-Coupling Reaction Mechanisms
The structure of 4-(1-methylethyl)(1,1'-biphenyl)-2-ol makes it a potential substrate for various cross-coupling reactions, particularly oxidative coupling, which is common for phenolic compounds. wikipedia.orgnih.gov In these reactions, a C-C or C-O bond is formed between two phenol (B47542) units or between a phenol and another molecule. wikipedia.org
Mechanism of Oxidative Coupling: The mechanism for the oxidative coupling of phenols typically involves the formation of a phenoxy radical intermediate through a one-electron oxidation process, often catalyzed by transition metal complexes. wikipedia.orgresearchgate.net
Oxidation to Phenoxy Radical: The phenolic hydroxyl group is oxidized, losing an electron and a proton to form a phenoxy radical. This step can be initiated by various metal catalysts (e.g., those based on Copper, Iron, or Vanadium) or electrochemical methods. wikipedia.orgresearchgate.net The presence of the electron-donating isopropyl group at the para position would stabilize this radical intermediate.
Radical Coupling: The resulting phenoxy radical has resonance structures with radical character on the oxygen atom and at the ortho and para positions of the aromatic ring. nih.gov Two of these radicals can then couple. Given the substitution pattern of 4-(1-methylethyl)(1,1'-biphenyl)-2-ol, C-C coupling would likely occur at the positions ortho to the hydroxyl group.
Tautomerization: The coupled intermediate, a dienone, then tautomerizes to regenerate the aromatic system, resulting in a new, larger biphenolic structure.
In the context of palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura reaction, the hydroxyl group could be converted into a better leaving group (e.g., a triflate) to enable coupling at that position. nih.gov The general mechanism for such a reaction involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination. nih.govwildlife-biodiversity.com
| Mechanistic Step | Description | Role of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol Derivative |
| Oxidative Addition | A low-valent palladium(0) complex reacts with an aryl halide or triflate. | The triflate derivative of the compound would add to the Pd(0) center. |
| Transmetalation | An organoboron compound transfers its organic group to the palladium(II) complex. | A boronic acid would react with the Pd(II)-biphenyl complex. |
| Reductive Elimination | The two organic groups on the palladium center couple and are eliminated, regenerating the Pd(0) catalyst. | The final coupled product is formed, and the catalyst re-enters the cycle. |
Mechanistic Role in Asymmetric Catalysis
The biphenyl-2-ol scaffold is a core component of many important chiral ligands used in asymmetric catalysis, such as BINOL and its derivatives. nih.gov While 4-(1-methylethyl)(1,1'-biphenyl)-2-ol itself is not chiral, it could serve as a precursor for chiral ligands. The introduction of phosphine (B1218219) groups, for example, could create ligands analogous to BIPHEP (2,2'-bis(diphenylphosphino)-1,1'-biphenyl), which are known to be effective in asymmetric hydrogenation and other transformations. nih.govresearchgate.net
The mechanistic role of such ligands is to create a chiral environment around the metal center. This chiral pocket dictates the stereochemical outcome of the reaction by controlling the orientation of the substrate as it coordinates to the metal. The steric bulk of the isopropyl group and the phenyl group in 4-(1-methylethyl)(1,1'-biphenyl)-2-ol would influence the geometry of the resulting metal-ligand complex, thereby affecting the enantioselectivity of the catalyzed reaction.
Key Factors in Asymmetric Induction:
Chiral Pocket: The three-dimensional space created by the ligand around the metal center.
Steric Hindrance: Bulky groups on the ligand direct the substrate to approach from a less hindered direction.
Electronic Effects: Electron-donating or withdrawing groups on the ligand can influence the reactivity of the metal center.
Kinetic and Thermodynamic Characterization of Reactions
Specific kinetic and thermodynamic data for reactions involving 4-(1-methylethyl)(1,1'-biphenyl)-2-ol are not readily found in published literature. However, general principles can be applied to understand the factors that would govern its reactivity.
Thermodynamics: The thermodynamics of reactions like oxidative coupling are influenced by the stability of the reactants and products. The formation of a new C-C bond is generally an exothermic process. Thermodynamic data for the parent biphenyl structure are available and can serve as a baseline for estimations. data.govnist.gov The substitution with hydroxyl and isopropyl groups would alter these values, typically increasing the stability of the molecule.
Kinetics: The rates of reactions involving this compound would be influenced by several factors:
Steric Hindrance: The bulky isopropyl and phenyl groups may slow down the rate of reaction at nearby positions due to steric hindrance.
Electronic Effects: The hydroxyl group is an activating, ortho-, para-director, while the isopropyl group is also an activating group. These would increase the electron density of the aromatic ring, making it more susceptible to electrophilic attack and facilitating oxidative addition in cross-coupling cycles.
Catalyst and Conditions: In catalyzed reactions, the choice of catalyst, solvent, and temperature would have a significant impact on the reaction kinetics, as is standard for cross-coupling and asymmetric reactions. rsc.orgmdpi.com
A hypothetical reaction, such as the esterification of the hydroxyl group, could be studied to determine kinetic parameters like the rate constant and activation energy, and thermodynamic parameters like enthalpy and entropy of reaction. mdpi.com
Environmental Chemical Fate and Degradation Mechanisms of 4 1 Methylethyl 1,1 Biphenyl 2 Ol
Abiotic Degradation Pathways in Environmental Compartments
Abiotic degradation involves the transformation of a chemical through non-biological processes, such as reactions with sunlight (photochemical degradation) and water (hydrolysis).
Photochemical Degradation Mechanisms (e.g., photo-oxidation)
Photochemical degradation, or photolysis, is a significant abiotic process for the transformation of organic compounds in the environment, particularly in aquatic systems and the atmosphere.
In Water: For aromatic compounds like 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, direct photolysis can occur when the molecule absorbs light at wavelengths greater than 290 nm, which is the range of solar radiation reaching the Earth's surface. The biphenyl (B1667301) and phenol (B47542) moieties are chromophores that can absorb ultraviolet light.
Studies on the structurally similar compound 2-phenylphenol have shown that it undergoes rapid photodegradation in water, with a half-life ranging from 0.3 to 5.3 days. industrialchemicals.gov.au The primary photodegradation products identified include phenylhydroquinone, phenylbenzoquinone, and 2-hydroxydibenzofuran. industrialchemicals.gov.au This suggests that a similar pathway involving oxidation and cyclization could be possible for 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol.
The isopropyl group in 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol may also influence its photochemical behavior. Research on 4-isopropylphenol has demonstrated its photocatalytic degradation in the presence of titanium dioxide (TiO2), indicating that indirect photolysis, mediated by naturally occurring photosensitizers, could also contribute to its transformation in the environment. mdpi.comnih.govresearchgate.net
In Air: While the vapor pressure of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol is expected to be low, any portion that volatilizes into the atmosphere would be susceptible to indirect photodegradation. The primary mechanism for this process is the reaction with hydroxyl radicals (•OH), which are highly reactive and ubiquitous in the troposphere. For 2-phenylphenol, the calculated half-life for its reaction with hydroxyl radicals is approximately 0.6 days, indicating rapid degradation in the atmosphere. industrialchemicals.gov.au A similar rapid atmospheric degradation would be expected for 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol.
Biotic Degradation Mechanisms and Pathways
Biotic degradation, or biodegradation, is the breakdown of organic matter by microorganisms such as bacteria and fungi. It is a critical process for the removal of organic pollutants from the environment.
Microbial Degradation Processes
The biodegradation of aromatic compounds often begins with the introduction of hydroxyl groups onto the aromatic ring, followed by ring cleavage.
Based on studies of analogous compounds, several microbial degradation pathways can be postulated for 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol:
Initial Hydroxylation: The degradation is likely initiated by monooxygenase enzymes that introduce an additional hydroxyl group to the biphenyl or phenyl ring.
Ring Cleavage: Following dihydroxylation, the aromatic ring can be cleaved by dioxygenase enzymes. This can occur through either an ortho- or meta-cleavage pathway. nih.govijrrjournal.comfrontiersin.org
Degradation of the Isopropyl Group: The isopropyl side chain may be oxidized to form an alcohol, which can then be further oxidized to a carboxylic acid before or after ring cleavage.
Studies on the biodegradation of alkylphenols , such as nonylphenol and octylphenol, have shown that they can be degraded by various microorganisms, although branched alkyl chains can sometimes hinder the process. researchgate.netresearchgate.netnih.gov The degradation of 2-phenylphenol has been shown to be rapid and extensive in the presence of suitable microorganisms, with studies indicating it is readily biodegradable. industrialchemicals.gov.au
The presence of both a biphenyl structure and an alkylphenol moiety in 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol suggests that a diverse range of microorganisms with capabilities to degrade both types of structures would be required for its complete mineralization.
Enzymatic Biotransformation Mechanisms
Specific enzymes play a crucial role in the initial steps of biodegradation. For phenolic compounds, enzymes such as laccases and peroxidases are often involved.
Laccases: These copper-containing oxidase enzymes can catalyze the oxidation of a wide range of phenolic compounds. Fungal laccases have been shown to effectively degrade alkylphenols like nonylphenol and octylphenol. iwaponline.comiwaponline.com The enzymatic reaction often leads to the formation of phenoxy radicals, which can then polymerize.
Peroxidases: These enzymes, such as manganese peroxidase and lignin peroxidase, also play a role in the degradation of phenolic compounds.
Dioxygenases: As mentioned earlier, these enzymes are critical for the cleavage of the aromatic ring, a key step in the complete mineralization of the compound.
The biotransformation of alkylphenols can be influenced by the structure of the alkyl chain. While the specific enzymes involved in the degradation of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol have not been identified, it is plausible that a combination of the enzymes mentioned above would be involved in its breakdown.
Advanced Methodologies for Predicting Environmental Persistence and Transformation
In the absence of experimental data, computational models can provide valuable estimates of a chemical's environmental fate and persistence. Quantitative Structure-Activity Relationship (QSAR) models are particularly useful in this regard.
QSAR models are mathematical models that relate the chemical structure of a compound to its physicochemical properties, environmental fate, or biological activity. europa.eunih.govnih.govresearchgate.net For environmental fate assessment, QSARs can be used to predict properties such as:
Biodegradability: Models exist to predict whether a compound is readily biodegradable based on its molecular structure. These models are often trained on large datasets of compounds with known biodegradability data.
Photodegradation Rate: QSARs can estimate the rate of reaction with atmospheric hydroxyl radicals, providing an indication of the compound's persistence in the air.
Soil Adsorption Coefficient (Koc): This parameter, which can be predicted by QSARs, indicates the tendency of a chemical to adsorb to soil and sediment, influencing its mobility and bioavailability.
Bioconcentration Factor (BCF): QSARs can predict the potential for a chemical to accumulate in aquatic organisms.
For 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol, a QSAR approach could involve:
Descriptor Calculation: Calculating a range of molecular descriptors that capture the structural and electronic features of the molecule.
Model Application: Using established QSAR models for relevant endpoints (e.g., biodegradation, photodegradation) that are applicable to phenolic and biphenyl compounds. nih.govnih.govunibo.itmdpi.commedcraveonline.com
Applications of 4 1 Methylethyl 1,1 Biphenyl 2 Ol in Advanced Materials Science and Chemical Synthesis
Development of Nonlinear Optical (NLO) Materials based on 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol
The field of nonlinear optics (NLO) leverages materials that can alter the properties of light, a phenomenon crucial for technologies like high-speed optical switching and frequency conversion. jhuapl.edu Organic molecules are particularly promising for NLO applications due to their high nonlinear optical coefficients and the ability to tailor their structure to optimize optical properties. jhuapl.educambridge.org The biphenyl (B1667301) structure within 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol provides a conjugated π-electron system, which is a fundamental requirement for NLO activity.
Research into organic NLO materials often focuses on creating non-centrosymmetric structures, where chromophores are aligned to produce a macroscopic second-order NLO response. mdpi.com The hydroxyl (-OH) and isopropyl (-C₃H₇) groups on the biphenyl rings of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol act as donor and weak donor/steric bulk groups, respectively. This inherent asymmetry is a key feature for potential NLO applications. Further functionalization, for instance, by attaching strong electron-acceptor groups to the biphenyl system, could significantly enhance its second- and third-order NLO properties. Materials incorporating such tailored molecules have demonstrated large second harmonic generation (SHG) effects, making them suitable for optoelectronic and photonic devices. mdpi.comresearchgate.net
| Property | Significance in NLO Materials | Relevance of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol |
| π-Conjugated System | Allows for delocalization of electrons, which is essential for nonlinear optical response. | The biphenyl core provides an extended π-system. |
| Molecular Asymmetry | A prerequisite for second-order NLO effects (e.g., SHG). | The ortho-hydroxyl and para-isopropyl groups create an asymmetric substitution pattern. |
| Tunability | The ability to modify the structure to enhance NLO properties. | The hydroxyl group serves as a reactive site for attaching various electron-donating or -accepting groups. |
| Transparency | Important for preventing signal loss in optical devices. | The lack of a long, highly absorbing chromophore suggests potential transparency in the visible region. |
Integration into Metal-Organic Frameworks (MOFs) and Coordination Polymers
Metal-Organic Frameworks (MOFs) and coordination polymers are crystalline materials constructed from metal ions or clusters linked by organic ligands. mdpi.com These materials are of immense interest for applications in gas storage, separation, and catalysis due to their high porosity and tunable structures. researchgate.netrsc.org The selection of the organic linker is critical in determining the topology and properties of the resulting framework. mdpi.com
Biphenyl-based ligands, particularly dicarboxylates, are widely used in the synthesis of MOFs because their rigidity and linear geometry can lead to the formation of robust, porous structures. researchgate.netcoudert.name While 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol is not a dicarboxylate, its hydroxyl group provides a coordination site for metal ions. The phenolic oxygen can bind to metal centers, and the biphenyl unit can act as a structural backbone.
Furthermore, this compound can serve as a precursor for more complex ligands. The aromatic rings can be functionalized with additional coordinating groups, such as carboxylates or nitrogen-containing heterocycles (e.g., imidazoles or pyridines), which are commonly employed in MOF synthesis. researchgate.netresearchgate.net The isopropyl group, while not directly involved in coordination, influences the steric environment within the resulting framework, potentially affecting pore size and guest-molecule interactions. The synthesis of coordination polymers often involves the self-assembly of metal ions and organic ligands under specific conditions, and the versatile structure of this biphenyl derivative makes it a candidate for creating novel frameworks with tailored properties. mdpi.commdpi.comnih.gov
| Component | Role in MOF/Coordination Polymer | Potential Contribution of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol |
| Metal Ion/Cluster | Node or Secondary Building Unit (SBU) | --- |
| Organic Ligand | Linker connecting the nodes | The biphenyl backbone can act as a rigid spacer. |
| Coordinating Group | Binds to the metal center | The hydroxyl group can coordinate directly with metal ions. |
| Functional Groups | Modify framework properties (e.g., porosity, selectivity) | The isopropyl group provides steric bulk, influencing the framework's internal environment. The aromatic rings can be further functionalized. |
Utilization as Precursors or Ligands in Homogeneous and Heterogeneous Catalysis
Axially chiral biphenyl ligands are of paramount importance in asymmetric catalysis, where they can induce high enantioselectivity in a wide range of chemical transformations. nih.gov Ligands such as BIPHEP (2,2'-bis(diphenylphosphino)-1,1'-biphenyl) and its derivatives are well-known examples where the biphenyl scaffold provides a rigid and sterically defined environment around a metal center. digitellinc.com
4-(1-Methylethyl)(1,1'-biphenyl)-2-ol can serve as a valuable precursor for the synthesis of such sophisticated ligands. The hydroxyl group is a convenient handle for introducing phosphine (B1218219) groups, which are crucial for coordinating with transition metals like palladium, ruthenium, or rhodium. nih.govdigitellinc.com The synthetic strategy could involve converting the hydroxyl group into a better leaving group, followed by substitution with a phosphine moiety. The inherent structure of the biphenyl unit allows for the creation of chiral catalysts that can significantly impact both the steric and electronic profile around the metal, influencing the outcome of catalytic reactions. digitellinc.com
In heterogeneous catalysis, biphenyl-containing structures can be incorporated into solid supports like zeolites or polymers. mdpi.com The compound could be immobilized within a porous material, with the hydroxyl group serving as an anchoring point. Once integrated, it could act as a ligand for metal catalysts, combining the advantages of homogeneous catalysis (high activity and selectivity) with those of heterogeneous catalysis (ease of catalyst recovery and reuse). mdpi.comqualitas1998.net
| Catalysis Type | Role of Biphenyl Structure | Application of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol |
| Homogeneous Asymmetric Catalysis | Forms the backbone of chiral ligands (e.g., BIPHEP). | Can be a precursor for synthesizing new phosphine-biphenyl ligands. nih.gov |
| Heterogeneous Catalysis | Provides a stable organic component for supported catalysts. | Can be anchored to a solid support via its hydroxyl group to create a heterogeneous catalyst. mdpi.com |
| Organocatalysis | Can be functionalized to act as a chiral catalyst itself. | The hydroxyl group could participate in hydrogen-bond-donating catalysis after further modification. |
Role as Key Intermediates in the Synthesis of Complex Organic Molecules
The synthesis of complex organic molecules, particularly pharmaceuticals and natural products, often relies on the use of versatile building blocks or key intermediates. beilstein-journals.orgresearchgate.net Biphenyl moieties are common structural motifs in many biologically active compounds and advanced materials. mdpi.com The preparation of 4-(1-Methylethyl)(1,1'-biphenyl)-2-ol can be achieved through modern cross-coupling reactions like the Suzuki-Miyaura coupling, which efficiently forms the C-C bond between the two phenyl rings. smolecule.com
Once synthesized, this compound serves as a versatile intermediate. smolecule.com The hydroxyl group can be easily transformed into other functional groups, such as esters, ethers, or halides, enabling a wide range of subsequent reactions. smolecule.com The aromatic rings are susceptible to electrophilic aromatic substitution, allowing for the introduction of additional substituents at specific positions, guided by the directing effects of the existing hydroxyl and isopropyl groups. smolecule.com This adaptability makes it a valuable starting material for constructing more elaborate molecular architectures, including those found in agrochemicals, liquid crystals, and pharmaceutical agents. biosynth.comgoogle.com
| Reaction Type | Potential Transformation | Synthetic Utility |
| Esterification/Etherification | Conversion of the hydroxyl group to an ester or ether. | Protects the hydroxyl group or introduces new functional moieties. smolecule.com |
| Oxidation | Oxidation of the hydroxyl group to a carbonyl. | Creates a ketone, a key functional group for C-C bond formation. smolecule.com |
| Electrophilic Aromatic Substitution | Introduction of groups like nitro (-NO₂) or halogens (-X) onto the rings. | Allows for further functionalization and diversification of the molecular structure. smolecule.com |
| Cross-Coupling Reactions | Conversion of the hydroxyl to a triflate, enabling further coupling reactions. | Extends the molecular framework by adding new aryl or alkyl groups. |
Q & A
Basic Research Questions
Q. What are the established synthetic routes for 4-(1-methylethyl)(1,1'-biphenyl)-2-ol, and what experimental parameters influence yield?
- Methodology :
- Friedel-Crafts Acylation : Reacting biphenyl derivatives with acyl chlorides in the presence of Lewis acid catalysts (e.g., AlCl₃) under anhydrous conditions .
- Multi-Step Synthesis : Starting from [1,1'-biphenyl]-2-ol, formylation followed by O-alkylation and Wittig olefination yields styrene derivatives, which can be functionalized further .
- Critical Parameters : Catalyst purity, solvent selection (e.g., dichloromethane for Friedel-Crafts), and temperature control (0–5°C for exothermic reactions) .
- Yield Optimization : Continuous flow reactors improve scalability and purity (>90%) compared to batch methods .
Q. How is 4-(1-methylethyl)(1,1'-biphenyl)-2-ol characterized, and what analytical techniques validate its structure?
- Techniques :
- HPLC : Quantifies purity using C18 columns with UV detection (λ = 254 nm) and mobile phases like acetonitrile/water .
- NMR : ¹H and ¹³C NMR confirm substituent positions (e.g., methyl and isopropyl groups) .
Q. What are the stability considerations for handling 4-(1-methylethyl)(1,1'-biphenyl)-2-ol in laboratory settings?
- Storage : Store in amber vials at –20°C under inert gas (N₂/Ar) to prevent oxidation .
- Decomposition Risks : Sodium salt derivatives (e.g., [1,1'-biphenyl]-2-ol sodium salt) are hygroscopic; use desiccants and moisture-free environments .
Advanced Research Questions
Q. How can synthetic routes be optimized to enhance enantiomeric purity or reduce byproducts?
- Catalyst Screening : Test chiral Lewis acids (e.g., BINOL-derived catalysts) for asymmetric synthesis .
- Flow Chemistry : Reduces side reactions (e.g., dimerization) via precise residence time control .
- Biocatalysis : Enzymatic methods (e.g., lipases) in green solvents (e.g., ionic liquids) improve sustainability .
Q. What advanced analytical strategies resolve structural ambiguities or quantify trace impurities?
- Hyphenated Techniques : LC-MS/MS identifies degradation products (e.g., oxidized derivatives) with detection limits <0.1% .
- X-ray Crystallography : Resolves stereochemical ambiguities in crystalline derivatives .
- Table: HPLC Parameters for Impurity Profiling
| Column | Mobile Phase | Flow Rate | Detection | LOD |
|---|---|---|---|---|
| C18 (250 mm) | 70:30 ACN/H₂O | 1.0 mL/min | UV 254 nm | 0.05 µg/mL |
Q. How do researchers address contradictions in reported reactivity or spectroscopic data?
- Case Study : Discrepancies in oxidation products may arise from solvent polarity (e.g., DMSO vs. THF). Validate via controlled experiments with in-situ IR monitoring .
- Data Reconciliation : Compare DFT-calculated NMR shifts with experimental data to confirm assignments .
Q. What mechanistic insights explain the compound’s biological or catalytic activity?
- Reactivity Studies :
- Oxidation : Generates quinone intermediates, monitored by cyclic voltammetry .
- Enzyme Inhibition : Docking simulations reveal interactions with cytochrome P450 active sites .
Q. What sustainable strategies mitigate environmental impacts during synthesis?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
